Cas no 63537-69-9 (Phosphonic acid, [(dimethylamino)methyl]-, bis(2-hydroxyethyl) ester)

Phosphonic acid, [(dimethylamino)methyl]-, bis(2-hydroxyethyl) ester structure
63537-69-9 structure
Product Name:Phosphonic acid, [(dimethylamino)methyl]-, bis(2-hydroxyethyl) ester
CAS No:63537-69-9
MF:C7H18NO5P
MW:227.195283412933
CID:1654168
PubChem ID:20340713
Update Time:2025-04-21

Phosphonic acid, [(dimethylamino)methyl]-, bis(2-hydroxyethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(dimethylamino)methyl]-, bis(2-hydroxyethyl) ester
    • 2-[(dimethylamino)methyl-(2-hydroxyethoxy)phosphoryl]oxyethanol
    • 63537-69-9
    • SCHEMBL11428106
    • Bis(2-hydroxyethyl) [(dimethylamino)methyl]phosphonate
    • DTXSID50605685
    • Inchi: 1S/C7H18NO5P/c1-8(2)7-14(11,12-5-3-9)13-6-4-10/h9-10H,3-7H2,1-2H3
    • InChI Key: CTTYZYVFZYDNIA-UHFFFAOYSA-N
    • SMILES: P(CN(C)C)(=O)(OCCO)OCCO

Computed Properties

  • Exact Mass: 227.09234
  • Monoisotopic Mass: 227.09225967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 79.23
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